Cas no 53541-65-4 (3-(pyrrolidin-1-yl)-1,2-benzothiazole 1,1-dioxide)

• Product Name: 3-(pyrrolidin-1-yl)-1,2-benzothiazole 1,1-dioxide
• CAS No: 53541-65-4
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 1586624
• PubChem ID: 171275
• Update Time: 2025-04-21

3-(pyrrolidin-1-yl)-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-1-yl)-1,2-benzothiazole 1,1-dioxide
• 1,2-benzisothiazole, 3-(1-pyrrolidinyl)-, 1,1-dioxide
• 3-pyrrolidin-1-yl-1,2-benzothiazole 1,1-dioxide
• 3-(1-Pyrrolidinyl)-1,2-benzisothiazole 1,1-dioxide
• HMS3450H16
• AKOS000421492
• Z31197374
• MLS001163101
• DTXSID80201755
• CHEMBL1713649
• STK320561
• SMR000499424
• NCGC00245703-01
• 53541-65-4
• HMS2844M11

• Inchi： 1S/C11H12N2O2S/c14-16(15)10-6-2-1-5-9(10)11(12-16)13-7-3-4-8-13/h1-2,5-6H,3-4,7-8H2
• InChI Key： JRECFGLTBSWLQK-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 50.27